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Compound of Interest

Compound Name: DSM705

Cat. No.: B10823750 Get Quote

Disclaimer: This document provides immediate safety and logistical guidance for handling

DSM705 based on its characterization as a potent enzyme inhibitor. As no official Safety Data

Sheet (SDS) with comprehensive hazard data is publicly available, these recommendations are

derived from best practices for handling potent research compounds. A thorough risk

assessment should be conducted by qualified personnel before any handling of this material.

DSM705 is a potent, pyrrole-based inhibitor of Dihydroorotate Dehydrogenase (DHODH) with

nanomolar efficacy against Plasmodium parasites. Due to its high potency, meticulous handling

procedures are required to minimize exposure risk to researchers and laboratory personnel.

Personal Protective Equipment (PPE)
The selection of appropriate PPE is the primary barrier against exposure. A multi-layered

approach is recommended, particularly when handling the solid compound or preparing

concentrated solutions.

Table 1: Recommended Personal Protective Equipment for Handling DSM705
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PPE Category Item
Specifications and
Recommendations

Engineering Controls
Chemical Fume Hood or

Isolator

All handling of solid DSM705

and preparation of stock

solutions must be performed in

a certified chemical fume hood

or a containment isolator to

prevent inhalation of airborne

particles.

Respiratory Protection
N95/FFP2 Respirator

(Minimum)

Recommended for weighing

and handling the solid

compound, even within a fume

hood, as a supplementary

precaution.

PAPR (Powered Air-Purifying

Respirator)

Recommended for procedures

with a high potential for

aerosol generation or when

handling larger quantities of

the solid material.

Hand Protection Double Nitrile Gloves

Wear two pairs of nitrile

gloves. The outer pair should

be changed immediately upon

contamination or every 30-60

minutes during extended

procedures.

Body Protection
Disposable Lab Coat or

Coverall

A dedicated, disposable lab

coat or coverall should be

worn over personal clothing to

prevent contamination. Ensure

it has long sleeves and a

secure closure.

Eye Protection Chemical Splash Goggles Wear chemical splash goggles

that provide a complete seal

around the eyes. A face shield
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may be worn over goggles for

additional protection against

splashes.

Foot Protection Shoe Covers

Disposable shoe covers

should be worn in the

designated handling area and

removed before exiting to

prevent tracking of

contaminants.

Operational Plan: Step-by-Step Handling
Procedures
A systematic workflow is crucial for minimizing exposure during the handling of DSM705. The

following protocols for donning and doffing PPE, as well as the handling and disposal of the

compound, should be strictly followed.

Experimental Protocol: Weighing and Solubilizing Solid DSM705

Preparation:

Designate a specific area within a chemical fume hood for handling DSM705.

Cover the work surface with disposable absorbent pads.

Assemble all necessary equipment (spatulas, weigh boats, vials, solvent, vortexer) within

the fume hood before beginning.

Prepare a waste container for contaminated disposables inside the fume hood.

Donning PPE:

Follow the sequence outlined in the "PPE Donning (Putting On) Workflow" diagram.

Handling:

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 9 Tech Support

https://www.benchchem.com/product/b10823750?utm_src=pdf-body
https://www.benchchem.com/product/b10823750?utm_src=pdf-body
https://www.benchchem.com/product/b10823750?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10823750?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Carefully weigh the desired amount of DSM705 powder in a tared weigh boat. Avoid

creating dust.

Transfer the powder to a suitable vial.

Add the appropriate solvent (e.g., DMSO) to the vial.[1]

Securely cap the vial and vortex until the compound is fully dissolved.

Visually inspect the exterior of the vial for any contamination. If contamination is present,

wipe the vial with a suitable decontamination solution.

Doffing PPE:

Follow the sequence outlined in the "PPE Doffing (Removal) Workflow" diagram to avoid

self-contamination.

Disposal Plan
Proper disposal of DSM705 and all contaminated materials is critical to prevent environmental

contamination and accidental exposure.

Table 2: Disposal Guidelines for DSM705 and Associated Waste
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Waste Type Disposal Procedure

Unused Solid DSM705

Dispose of as hazardous chemical waste in a

clearly labeled, sealed container. Follow all

local, state, and federal regulations for chemical

waste disposal.

Contaminated Labware (Vials, Pipette Tips)

Collect all contaminated disposable items in a

designated, sealed hazardous waste bag or

container located within the fume hood.

Contaminated PPE (Gloves, Gown, Shoe

Covers)

Dispose of immediately after use in the

designated hazardous waste container. Do not

reuse disposable PPE.

Liquid Waste (Solutions containing DSM705)

Collect in a sealed, properly labeled hazardous

waste container. The container should be

compatible with the solvents used. Do not pour

down the drain.

Spill Cleanup Materials

All materials used for cleaning up a spill of

DSM705 (absorbent pads, wipes, etc.) must be

treated as hazardous waste and disposed of in

a sealed, labeled container.

Visual Workflow Guides
The following diagrams illustrate the correct procedures for donning, doffing, and disposing of

PPE when handling DSM705.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 9 Tech Support

https://www.benchchem.com/product/b10823750?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10823750?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Preparation

Donning Sequence

Final Check

Enter designated
handling area

1. Don Shoe Covers

2. Don Inner Pair
of Nitrile Gloves

3. Don Disposable Gown
or Coverall

4. Don N95 Respirator
(Perform Seal Check)

5. Don Chemical
Splash Goggles

6. Don Outer Pair
of Nitrile Gloves

Verify all PPE is
correctly fitted

Click to download full resolution via product page

PPE Donning (Putting On) Workflow
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Initial Decontamination

Removal Sequence (In designated area)

Final Step

1. Clean Outer Gloves
(If necessary)

2. Remove Shoe Covers

3. Remove Outer Gloves
(Turn inside out)

4. Remove Gown/Coverall
(Roll away from body)

5. Remove Goggles

6. Remove Respirator

7. Remove Inner Gloves
(Turn inside out)

8. Wash Hands Thoroughly
with Soap and Water

Click to download full resolution via product page

PPE Doffing (Removal) Workflow
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Waste Generation Point
(Inside Fume Hood) Waste Collection

Final Disposal

Contaminated Solids
(Gloves, Tips, Wipes)

Sealed & Labeled
Hazardous Waste Bag

Liquid Waste
(Solutions)

Sealed & Labeled
Waste Solvent Bottle

Contaminated Sharps
(Needles)

Puncture-Proof
Sharps Container

Collection by
Environmental Health & Safety

Click to download full resolution via product page

Waste Disposal Logical Flow

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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